Cas no 16418-18-1 (2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1))

16418-18-1 structure
Product name:2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1)
2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1)
- 5,7-dimethyl-3,6-dihydro-2H-1,4-diazepine,hydrochloride
- NSC142590
- NSC-142590
- DTXSID10638232
- 5,7-DIMETHYL-3,6-DIHYDRO-2H-1,4-DIAZEPINE HYDROCHLORIDE
- 5,7-Dimethyl-3,6-dihydro-2H-1,4-diazepine--hydrogen chloride (1/1)
- 16418-18-1
-
- Inchi: InChI=1S/C7H12N2.ClH/c1-6-5-7(2)9-4-3-8-6;/h3-5H2,1-2H3;1H
- InChI Key: MBYPSRSHGADTHG-UHFFFAOYSA-N
- SMILES: Cl.CC1=NCCN=C(C)C1
Computed Properties
- Exact Mass: 160.07700
- Monoisotopic Mass: 160.076726
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.7
Experimental Properties
- Density: 1
- Boiling Point: 181.2°C at 760 mmHg
- Flash Point: 54.7°C
- Refractive Index: 1.524
- PSA: 24.72000
- LogP: 0.98510
2H-1,4-Diazepine,3,6-dihydro-5,7-dimethyl-, hydrochloride (1:1) Related Literature
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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